Cas no 1433203-90-7 (2-(4-pyridinylcarbonyl)-3-Thiophenecarboxylic acid)

• Product Name: 2-(4-pyridinylcarbonyl)-3-Thiophenecarboxylic acid
• CAS No: 1433203-90-7
• MF: C₁₁H₇NO₃S
• MW: 233.243181467056
• CID: 2133814
• Update Time: 2023-11-19

2-(4-pyridinylcarbonyl)-3-Thiophenecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-pyridinylcarbonyl)-3-Thiophenecarboxylic acid
• FSSRVDIBRHIRJX-UHFFFAOYSA-N
• 2-Isonicotinoylthiophene-3-carboxylic acid
• 3-Thiophenecarboxylic acid, 2-(4-pyridinylcarbonyl)-
• CID 86683116

• Inchi： 1S/C11H7NO3S/c13-9(7-1-4-12-5-2-7)10-8(11(14)15)3-6-16-10/h1-6H,(H,14,15)
• InChI Key： FSSRVDIBRHIRJX-UHFFFAOYSA-N
• SMILES： S1C=CC(C(=O)O)=C1C(C1C=CN=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 289
• Topological Polar Surface Area: 95.5

Experimental Properties

• Density: 1.432±0.06 g/cm3(Predicted)
• Boiling Point: 491.0±35.0 °C(Predicted)
• pka: 2.90±0.10(Predicted)